Methyl phenylacetate
Methyl phenylacetate
Methyl phenylacetate has been identified in the volatile fraction of beewax absolute oil, dried fruiting bodies of Boletus auripes, Chinese fermented black soybeans and peated malt.
Methyl benzeneacetate, also known as fema 2733 or mephaneine, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Methyl benzeneacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl benzeneacetate is primarily located in the cytoplasm. Methyl benzeneacetate exists in all eukaryotes, ranging from yeast to humans. Methyl benzeneacetate is a sweet, almond, and floral tasting compound that can be found in a number of food items such as fruits, pepper (c. frutescens), coffee and coffee products, and corn. This makes methyl benzeneacetate a potential biomarker for the consumption of these food products.
Methyl benzeneacetate, also known as fema 2733 or mephaneine, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Methyl benzeneacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl benzeneacetate is primarily located in the cytoplasm. Methyl benzeneacetate exists in all eukaryotes, ranging from yeast to humans. Methyl benzeneacetate is a sweet, almond, and floral tasting compound that can be found in a number of food items such as fruits, pepper (c. frutescens), coffee and coffee products, and corn. This makes methyl benzeneacetate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
101-41-7
VCID:
VC21039178
InChI:
InChI=1S/C9H10O2/c1-11-9(10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
SMILES:
COC(=O)CC1=CC=CC=C1
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
Methyl phenylacetate
CAS No.: 101-41-7
Cat. No.: VC21039178
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl phenylacetate has been identified in the volatile fraction of beewax absolute oil, dried fruiting bodies of Boletus auripes, Chinese fermented black soybeans and peated malt. Methyl benzeneacetate, also known as fema 2733 or mephaneine, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Methyl benzeneacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl benzeneacetate is primarily located in the cytoplasm. Methyl benzeneacetate exists in all eukaryotes, ranging from yeast to humans. Methyl benzeneacetate is a sweet, almond, and floral tasting compound that can be found in a number of food items such as fruits, pepper (c. frutescens), coffee and coffee products, and corn. This makes methyl benzeneacetate a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 101-41-7 |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | methyl 2-phenylacetate |
| Standard InChI | InChI=1S/C9H10O2/c1-11-9(10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3 |
| Standard InChI Key | CRZQGDNQQAALAY-UHFFFAOYSA-N |
| SMILES | COC(=O)CC1=CC=CC=C1 |
| Canonical SMILES | COC(=O)CC1=CC=CC=C1 |
| Boiling Point | 216.5 °C 215 °C |
| Colorform | Colorless liquid |
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